Cas no 1112692-91-7 (4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol)

• Product Name: 4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
• CAS No: 1112692-91-7
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 5056379
• Update Time: 2025-05-25

4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
• 4-bromo-2-[[4-(hydroxymethyl)piperidin-1-yl]methyl]phenol
• 4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol

• Inchi： 1S/C13H18BrNO2/c14-12-1-2-13(17)11(7-12)8-15-5-3-10(9-16)4-6-15/h1-2,7,10,16-17H,3-6,8-9H2
• InChI Key： DNEZLPNRUXWDQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN1CCC(CO)CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2
• Topological Polar Surface Area: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol

Comprehensive Overview of 4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol (CAS No. 1112692-91-7)

4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol (CAS No. 1112692-91-7) is a brominated phenolic compound with a piperidine moiety, which has garnered significant interest in pharmaceutical and chemical research. This compound, often referred to by its CAS number 1112692-91-7, is a versatile intermediate in organic synthesis. Its unique structure, featuring a hydroxymethyl group and a bromine substituent, makes it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and anti-inflammatory applications.

The molecular formula of 4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol is C13H18BrNO2, with a molecular weight of 300.19 g/mol. Its piperidine ring contributes to its lipophilicity, enhancing its ability to cross biological membranes, a critical factor in CNS drug development. The presence of the hydroxymethyl group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability has made it a focal point in medicinal chemistry, where modifying its structure could lead to compounds with improved efficacy and reduced side effects.

In recent years, the demand for 4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol has risen due to its role in synthesizing small-molecule inhibitors and GPCR modulators. GPCRs (G-protein-coupled receptors) are a major target in drug discovery, accounting for nearly 40% of FDA-approved drugs. The compound's bromine atom provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex pharmacophores. These reactions are frequently searched by chemists in AI-driven synthesis planning tools, reflecting the compound's relevance in modern high-throughput screening workflows.

Another area of interest is the compound's potential in neuroprotective therapies. With the growing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are investigating 4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol as a scaffold for developing acetylcholinesterase inhibitors or NMDA receptor antagonists. These applications align with trending searches in biomedical research and precision medicine, where targeted therapies are in high demand. The compound's ability to modulate neurotransmitter systems could pave the way for next-generation treatments.

From a synthetic perspective, CAS 1112692-91-7 is often discussed in forums and databases like Reaxys or SciFinder, particularly for its regioselective bromination and Mannich reaction compatibility. These topics are frequently queried by organic chemists optimizing green chemistry protocols. The compound's stability under mild conditions makes it suitable for flow chemistry applications, a hot topic in sustainable synthesis. Additionally, its phenolic hydroxyl group offers opportunities for protecting group strategies, a common challenge in multistep syntheses.

In conclusion, 4-Bromo-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol (CAS No. 1112692-91-7) is a multifaceted compound with broad applications in drug discovery, medicinal chemistry, and organic synthesis. Its structural features and reactivity profile make it a valuable tool for researchers addressing contemporary challenges in CNS therapeutics and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing innovative pharmaceutical solutions.